Cas no 1466807-08-8 (Methyl 2-hydroxy-2-(pyrrolidin-2-yl)acetate)

• Product Name: Methyl 2-hydroxy-2-(pyrrolidin-2-yl)acetate
• CAS No: 1466807-08-8
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5914969
• PubChem ID: 65944386
• Update Time: 2025-09-27

Methyl 2-hydroxy-2-(pyrrolidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(pyrrolidin-2-yl)acetate
• AKOS015286194
• EN300-6222403
• 1466807-08-8
• Methyl 2-hydroxy-2-(pyrrolidin-2-yl)acetate

• Inchi： 1S/C7H13NO3/c1-11-7(10)6(9)5-3-2-4-8-5/h5-6,8-9H,2-4H2,1H3
• InChI Key： YSKZNRKMDBFPPB-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1CCCN1

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.6Ų

Additional information on Methyl 2-hydroxy-2-(pyrrolidin-2-yl)acetate

Methyl 2-Hydroxy-2-(Pyrrolidin-2-Yl)Acetate: A Comprehensive Overview

Methyl 2-hydroxy-2-(pyrrolidin-2-yl)acetate is a versatile organic compound with the CAS number 1466807-08-8. This compound has garnered significant attention in recent years due to its unique chemical properties and diverse applications across various fields. The molecule consists of a pyrrolidine ring, a hydroxyl group, and a methoxy group, making it a valuable intermediate in organic synthesis. Its structure allows for a wide range of reactivity, which has been exploited in numerous research studies and industrial processes.

Recent advancements in synthetic chemistry have highlighted the potential of methyl 2-hydroxy-2-(pyrrolidin-2-yl)acetate as a key building block in the construction of complex molecules. Researchers have demonstrated its utility in the synthesis of bioactive compounds, including pharmaceutical agents and agrochemicals. For instance, studies have shown that this compound can serve as an efficient precursor for the preparation of β-amino alcohols, which are crucial components in drug design.

The synthesis of methyl 2-hydroxy-2-(pyrrolidin-2-yl)acetate typically involves multi-step reactions, often utilizing catalytic asymmetric methods to achieve high enantioselectivity. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes. Recent breakthroughs in catalysis have further improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, methyl 2-hydroxy-2-(pyrrolidin-2-yl)acetate has found significant use in the pharmaceutical industry. Its ability to act as a chiral auxiliary has been instrumental in the asymmetric synthesis of various drug candidates. For example, it has been employed in the synthesis of β-lactam antibiotics, where its stereochemical properties play a critical role in determining the efficacy and selectivity of the final product.

Beyond pharmaceuticals, this compound has also shown promise in materials science. Its unique combination of hydroxyl and methoxy groups makes it an ideal candidate for the development of advanced polymers and coatings. Recent research has explored its use as a monomer in polymerization reactions, leading to materials with enhanced mechanical and thermal properties.

The growing interest in green chemistry has further underscored the importance of methyl 2-hydroxy-2-(pyrrolidin-2-yl)acetate. Its ability to participate in eco-friendly reaction pathways, such as those involving water or carbon dioxide as solvents, aligns with global efforts to reduce environmental impact. This has led to its adoption in sustainable chemical processes, where it serves as both a reagent and a catalyst.

Looking ahead, the future of methyl 2-hydroxy-2-(pyrrolidin-2-yl)acetate appears bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and biotechnology. Its versatility and adaptability make it a cornerstone for innovation across multiple disciplines.